6-chloro-N-(3,3,3-trifluoropropyl)pyridine-3-carboxamide
Overview
Description
6-Chloro-N-(3,3,3-trifluoropropyl)pyridine-3-carboxamide (6-Cl-TFP-Pyridine-3-carboxamide) is an organic compound used as a starting material for a variety of synthetic reactions. It is a white crystalline solid, with a molecular weight of 273.5 g/mol, and a melting point of 144-146 °C. 6-Cl-TFP-Pyridine-3-carboxamide is an important intermediate in organic synthesis due to its ability to act as a nucleophile and its high reactivity.
Mechanism of Action
6-Cl-TFP-Pyridine-3-carboxamide acts as a nucleophile in organic synthesis due to its high reactivity. It is capable of forming carbon-carbon bonds, as well as forming hydrogen bonds with other molecules. The pyridine ring of 6-Cl-TFP-Pyridine-3-carboxamide is highly reactive and can undergo a variety of reactions, such as nucleophilic addition, nucleophilic substitution, and electrophilic substitution.
Biochemical and Physiological Effects
6-Cl-TFP-Pyridine-3-carboxamide has been studied for its potential biochemical and physiological effects. Studies have shown that 6-Cl-TFP-Pyridine-3-carboxamide is not toxic to cells and does not induce any significant changes in the biochemical and physiological parameters of cells. Additionally, 6-Cl-TFP-Pyridine-3-carboxamide does not interfere with the growth of bacteria or other microorganisms.
Advantages and Limitations for Lab Experiments
6-Cl-TFP-Pyridine-3-carboxamide has a number of advantages and limitations when used in laboratory experiments. The main advantage of 6-Cl-TFP-Pyridine-3-carboxamide is its high reactivity, which makes it suitable for a variety of synthetic reactions. Additionally, 6-Cl-TFP-Pyridine-3-carboxamide is non-toxic and does not interfere with the growth of microorganisms. However, one of the main limitations of 6-Cl-TFP-Pyridine-3-carboxamide is its low solubility in polar solvents, which can limit its use in certain types of reactions.
Future Directions
The potential applications of 6-Cl-TFP-Pyridine-3-carboxamide are numerous and can be explored in a variety of ways. One potential future direction is the use of 6-Cl-TFP-Pyridine-3-carboxamide in the synthesis of novel organic compounds. Additionally, 6-Cl-TFP-Pyridine-3-carboxamide could be used as a catalyst in the synthesis of polymers or as a ligand in coordination chemistry. Finally, further research could be conducted to explore the potential biochemical and physiological effects of 6-Cl-TFP-Pyridine-3-carboxamide.
Synthesis Methods
6-Cl-TFP-Pyridine-3-carboxamide is synthesized by a two-step process. The first step involves the reaction of 3-chloro-4-fluoropyridine with trimethylsilyl trifluoromethanesulfonate (TMSOTf) in dichloromethane at 0°C. The resulting intermediate, 3-chloro-4-fluoropyridine-3-carboxamide, is then reacted with 6-chloro-N-(3,3,3-trifluoropropyl)pyridine in the presence of a base such as potassium tert-butoxide (Kt-BuO) in N,N-dimethylformamide (DMF) at room temperature to yield 6-Cl-TFP-Pyridine-3-carboxamide as the final product.
Scientific Research Applications
6-Cl-TFP-Pyridine-3-carboxamide has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of novel pyridine-containing compounds and for the preparation of novel bioactive molecules. 6-Cl-TFP-Pyridine-3-carboxamide has also been used as a catalyst in the synthesis of polymers and as a ligand in coordination chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-N-(3,3,3-trifluoropropyl)pyridine-3-carboxamide involves the reaction of 6-chloronicotinic acid with 3,3,3-trifluoropropylamine followed by the conversion of the resulting amide to the desired carboxamide.", "Starting Materials": [ "6-chloronicotinic acid", "3,3,3-trifluoropropylamine", "DMF (dimethylformamide)", "EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)", "HOBt (1-hydroxybenzotriazole)", "DIPEA (N,N-diisopropylethylamine)", "Acetic acid", "Ethyl acetate", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: 6-chloronicotinic acid is dissolved in DMF and activated with EDC and HOBt.", "Step 2: 3,3,3-trifluoropropylamine is added to the reaction mixture and the resulting amide is allowed to form.", "Step 3: The reaction mixture is quenched with acetic acid and the crude product is purified by column chromatography using ethyl acetate as the eluent.", "Step 4: The purified amide is dissolved in a mixture of water and DIPEA and the resulting carboxamide is allowed to form.", "Step 5: The reaction mixture is quenched with sodium bicarbonate and the crude product is purified by column chromatography using ethyl acetate as the eluent.", "Step 6: The final product, 6-chloro-N-(3,3,3-trifluoropropyl)pyridine-3-carboxamide, is obtained as a white solid." ] } | |
CAS RN |
1342741-24-5 |
Product Name |
6-chloro-N-(3,3,3-trifluoropropyl)pyridine-3-carboxamide |
Molecular Formula |
C9H8ClF3N2O |
Molecular Weight |
252.6 |
Purity |
95 |
Origin of Product |
United States |
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